molecular formula C29H22N4O3 B6207246 N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide CAS No. 882282-61-3

N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide

Cat. No. B6207246
CAS RN: 882282-61-3
M. Wt: 474.5
InChI Key:
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Description

N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide, also known as DPTB, is a synthetic compound that is used in a variety of scientific research applications. DPTB is a novel and versatile molecule that has been studied for its unique properties and potential applications in the fields of medicine, biochemistry, and other areas.

Scientific Research Applications

N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide has been studied for its potential applications in a variety of scientific research fields. It has been used as a reagent in organic synthesis and as a ligand in coordination chemistry. In addition, N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide has been used as a catalyst in the synthesis of a range of organic compounds, including pharmaceuticals and agrochemicals. Furthermore, N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide has been investigated for its potential use as a drug delivery system and as a fluorescent probe for imaging and sensing applications.

Mechanism of Action

The mechanism of action of N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide is not yet fully understood. However, it is believed that the molecule binds to certain proteins, such as those involved in cell signaling pathways, and modulates their activity. It has also been suggested that N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide may interact with DNA and RNA, as well as other biomolecules, to regulate gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide have not been extensively studied. However, it has been shown to have an effect on the activity of certain proteins, such as those involved in cell signaling pathways. It has also been suggested that N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide may interact with DNA and RNA, as well as other biomolecules, to regulate gene expression.
Advantages and Limitations for Laboratory Experiments
N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide has several advantages for laboratory experiments. It is a relatively inexpensive compound that is easy to synthesize and can be stored for long periods of time without degradation. Furthermore, it is a highly versatile molecule that can be used in a variety of scientific research applications. However, N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide is not without its limitations. It is a relatively new compound, so its effects on biochemical and physiological systems are not yet fully understood. In addition, its mechanism of action is not yet well characterized.

Future Directions

In the future, there are numerous potential directions for the study of N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. In addition, studies should be conducted to explore the potential use of N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide as a drug delivery system and as a fluorescent probe for imaging and sensing applications. Furthermore, research should be conducted to explore the potential use of N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide in other scientific research fields, such as organic synthesis and coordination chemistry. Finally, further studies should be conducted to better understand the advantages and limitations of N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide for laboratory experiments.

Synthesis Methods

N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide is synthesized through a multi-step process. The first step involves the reaction of 4-chlorobenzoyl chloride with 1,2,4-triazole in the presence of a base, such as potassium carbonate, to form 1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl chloride. This intermediate is then reacted with benzamide in the presence of an acid, such as sulfuric acid, to form N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide involves the condensation of 1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid with benzoyl chloride, followed by the reaction of the resulting acid chloride with aniline to form the final product.", "Starting Materials": [ "1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid", "benzoyl chloride", "aniline" ], "Reaction": [ "Step 1: Condensation of 1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid with benzoyl chloride in the presence of a base such as triethylamine or pyridine to form the corresponding acid chloride.", "Step 2: Reaction of the acid chloride with aniline in the presence of a base such as triethylamine or pyridine to form N-(1,4-dibenzoyl-5-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzamide.", "Step 3: Purification of the final product by recrystallization or column chromatography." ] }

CAS RN

882282-61-3

Molecular Formula

C29H22N4O3

Molecular Weight

474.5

Purity

95

Origin of Product

United States

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